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Compound of Interest

Compound Name: Dioctyl ether

Cat. No.: B146857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of dioctyl ether, a versatile organic compound with significant applications in

research, particularly in nanoparticle synthesis and as an excipient in pharmaceutical

formulations. This document outlines its key physicochemical characteristics, details general

experimental protocols for their determination, and illustrates the interplay between its

properties and applications.

Core Physical and Chemical Properties
Dioctyl ether, also known as di-n-octyl ether or 1,1'-oxybisoctane, is a colorless, clear liquid

with the chemical formula C16H34O. Its high boiling point, low volatility, and chemical stability

make it a valuable solvent and medium for various chemical reactions and formulations.[1]

General Properties
Property Value Reference

Molecular Formula C16H34O [2]

Molecular Weight 242.44 g/mol [2]

Appearance Colorless, clear liquid

CAS Number 629-82-3 [2]
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Physicochemical Data
The following table summarizes the key quantitative physical properties of dioctyl ether,
crucial for its application in research and development.

Property Value
Temperature
(°C)

Pressure Reference

Boiling Point 286-287 °C 760 mm Hg [2]

Melting Point -7.6 °C 760 mm Hg [2]

Density 0.806 g/mL 25 °C

Refractive Index

(n20/D)
1.433 20 °C

Flash Point > 110 °C

Vapor Pressure < 0.40 hPa 20 °C

Water Solubility 0.1 g/L 20 °C

logP

(Octanol/Water)
> 5.7 23 °C

Surface Tension 56.5 mN/m 26 °C

Viscosity 3.7 cP

Research Applications
Dioctyl ether's unique combination of physical properties lends itself to a variety of research

applications, primarily as a high-boiling point solvent and a non-polar medium.

Nanoparticle Synthesis: Its high boiling point and stability make it an excellent solvent for the

synthesis of monodisperse metallic and metal oxide nanoparticles, such as iron and cobalt

ferrite nanocrystals.[1] The ability to achieve high reaction temperatures allows for better

control over nanoparticle size, crystallinity, and morphology.
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Drug Development and Formulation: In the pharmaceutical industry, dioctyl ether is utilized

as a skin-conditioning agent and emollient in topical and dermatological formulations.[3] Its

non-polar nature and low water solubility make it a suitable vehicle for hydrophobic drug

molecules, potentially enhancing their delivery and skin penetration.

Solvent in Organic Synthesis: Due to its chemical inertness and high boiling point, it can be

used as a solvent for organic reactions that require elevated temperatures.[4] Its low

reactivity prevents interference with the desired chemical transformations.[4]

The following diagram illustrates the relationship between the physical properties of dioctyl
ether and its primary research applications.
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Relationship between Dioctyl Ether's Properties and Applications.

Experimental Protocols
While specific experimental protocols for dioctyl ether are not readily available in the public

domain, the following are detailed general methodologies for determining the key physical

properties listed above. These are based on internationally recognized standards, such as

those from the Organisation for Economic Co-operation and Development (OECD).

Boiling Point Determination (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. For a high-boiling liquid like dioctyl ether, a common method is

distillation.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

Procedure:

A sample of dioctyl ether is placed in the distillation flask along with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor.

The liquid is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of distillate is

collected. This temperature is the boiling point at the recorded atmospheric pressure.[5]

Melting Point Determination (OECD Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. The capillary method is widely used for crystalline solids.

Apparatus: Melting point apparatus (with a heated block and a magnifying lens), capillary

tubes.
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Procedure:

A small amount of solidified dioctyl ether is introduced into a capillary tube.[6]

The capillary tube is placed in the heating block of the melting point apparatus.[6]

The sample is heated at a controlled rate.[6]

The temperature at which the substance starts to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.[6]

Density Measurement (OECD Guideline 109)
Density is the mass per unit volume of a substance. For liquids, this can be determined using a

pycnometer or a hydrometer.

Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance, and a

constant temperature bath.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with dioctyl ether and placed in a constant temperature bath until

it reaches thermal equilibrium.[7]

The mass of the pycnometer filled with the liquid is measured.[7]

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[7]

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a liquid and can be measured using a refractometer.

Apparatus: Abbe refractometer, constant temperature water circulator.

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

A few drops of dioctyl ether are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach the desired temperature,

maintained by the water circulator.

The light source is adjusted, and the eyepiece is focused until the dividing line between

the light and dark fields is sharp.

The refractive index is read from the instrument's scale.

Water Solubility (OECD Guideline 105)
This guideline describes methods for determining the water solubility of substances. For a

substance with low solubility like dioctyl ether, the column elution method is suitable.

Apparatus: A column packed with an inert support material coated with the test substance, a

constant temperature bath, and an analytical instrument for concentration measurement

(e.g., GC-MS).

Procedure:

The inert support material is coated with an excess of dioctyl ether.

The coated material is packed into a column.

Water is passed through the column at a slow, constant flow rate.[8]

The concentration of dioctyl ether in the eluted water is measured at regular intervals

until it becomes constant, indicating saturation.[8]

The water solubility is the average of the concentrations from at least five consecutive

samples.[8]

Vapor Pressure (OECD Guideline 104)
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This guideline provides several methods for determining the vapor pressure of a substance.

For a low-volatility compound like dioctyl ether, the gas saturation method is appropriate.[9]

[10]

Apparatus: A temperature-controlled chamber, a carrier gas supply, a saturation column

containing the test substance on an inert support, and a trapping system to collect the vapor.

Procedure:

A stream of inert gas (e.g., nitrogen) is passed through the saturation column containing

dioctyl ether at a known, constant temperature and flow rate.[11]

The gas becomes saturated with the vapor of the substance.[11]

The vapor is collected in a trapping system, and the amount of trapped substance is

quantified.[11]

The vapor pressure is calculated from the amount of substance collected, the volume of

carrier gas passed through the column, and the temperature.[11]

Conclusion
Dioctyl ether possesses a unique set of physical properties that make it a valuable tool in

various research and development areas. Its high thermal stability, chemical inertness, and

non-polar character are particularly advantageous in the fields of nanoparticle synthesis and

pharmaceutical sciences. The standardized experimental protocols outlined in this guide

provide a framework for the accurate and reproducible determination of its key physicochemical

parameters, ensuring reliable data for research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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